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Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-
chloroanthraquinone (CAS No. 82-44-0), a key intermediate in the synthesis of dyes and
pigments. Adherence to these guidelines is crucial to ensure personal safety and minimize
environmental impact in a laboratory setting.

Hazard Identification and Classification

1-Chloroanthraquinone is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. It is an irritant and may cause
damage to organs through prolonged or repeated exposure.[1][2]

GHS Classification:

» Skin Corrosion/Irritation: Category 2[2]

e Serious Eye Damage/Eye Irritation: Category 2A[2]

o Specific Target Organ Toxicity (Repeated Exposure): Category 2[2]
Hazard Statements:

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

e H373: May cause damage to organs through prolonged or repeated exposure.[2]
o H412: Harmful to aquatic life with long-lasting effects.[3]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P273: Avoid release to the environment.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P314: Get medical advice/attention if you feel unwell.
e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-chloroanthraquinone is
presented in the table below.
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Property Value Reference
Molecular Formula C14H7CIO2 [41[5]
Molecular Weight 242.66 g/mol [31141[5]
Appearance zlrg::y )S/(;Illlzw to yellow powder BIE]6]
Melting Point 159-160 °C 31415171
Boiling Point 345.65 °C (estimate) [4151[7]
Flash Point 179.7 °C [4]
Solubility Soluble in hot toluene; AT

sparingly soluble in water

Vapor Pressure

1.87E-07 mmHg at 25°C

[4]

Toxicological Information

The toxicological properties of 1-chloroanthraquinone have not been fully investigated.[1]

However, available data indicates it is an irritant and may have other health effects.

Test Species Route Result Reference
LD50 Mouse Intravenous 56 mg/kg [4]
LD50 Rabbit Oral 15100 mg/kg [5]
Draize test Rabbit Eye 200 mg/24H [1]

(Mild irritation)

Carcinogenicity: 1-Chloroanthraquinone is not listed as a carcinogen by ACGIH, IARC, NTP,

or CA Prop 65.[1]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not available in standard

safety data sheets. The provided data is a summary of results from standardized toxicological
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testing, such as the Draize eye irritancy test. The general methodology for such a test involves:
Draize Eye Irritancy Test (General Methodology):
e Animal Model: Albino rabbits are typically used.

o Test Substance Application: A specified amount of the test substance (e.g., 500 mg) is
applied to the conjunctival sac of one eye of each animal. The other eye serves as a control.

[1]

o Observation: The eyes are observed and scored for redness, swelling, and discharge at
specific intervals (e.g., 1, 24, 48, and 72 hours) after application.

e Scoring: The severity of the observed effects is graded according to a standardized scoring
system. The final score determines the irritation classification (e.g., mild, moderate, severe).

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
Handling:

e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Use in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[1][8]

e Avoid generating dust.[1]

e Avoid contact with eyes, skin, and clothing.[1]

» Do notingest or inhale.[1]

 Remove and wash contaminated clothing before reuse.[1][2]
Storage:

» Store in a tightly closed container.[1]
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e Keep in a cool, dry, and well-ventilated area.[1][9]
» Store away from incompatible materials such as strong oxidizing agents.[1][2]
 Recommended storage temperature is below +30°C.[4][5][7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 1-chloroanthraquinone.

Protection Type Specification Purpose

Chemical safety goggles or

eyeglasses compliant with
Eye/Face Protection OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

To protect eyes from dust and

splashes.

Appropriate protective gloves
) ] (e.g., nitrile rubber) and )
Skin Protection ) ) To prevent skin contact.
clothing to prevent skin

exposure.[1][8]

A NIOSH/MSHA or European
) ) Standard EN 149 approved To prevent inhalation of dust
Respiratory Protection ) ) ] )
respirator is recommended if particles.

dust is generated.[1]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Procedure

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s . .
breathing is difficult, give oxygen. Get medical

aid.[1][2][°]

Get medical aid. Flush skin with plenty of water
Skin Contact for at least 15 minutes while removing

contaminated clothing and shoes.[1][2]

Get medical aid. Flush eyes with plenty of water
Eye Contact for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2]

Get medical aid. Do NOT induce vomiting. If the
person is conscious and alert, rinse mouth and
Ingestion drink 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.[1]

[2]19]

Fire Fighting and Accidental Release Measures

Fire Fighting:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][2][10]

o Specific Hazards: During a fire, irritating and highly toxic gases such as hydrogen chloride,
carbon monoxide, and carbon dioxide may be generated by thermal decomposition.[1][2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][2]

Accidental Release:

o Personal Precautions: Use proper personal protective equipment as indicated in Section 6.
Ensure adequate ventilation.[1][2]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

o Containment and Cleanup: Sweep up the material and place it into a suitable, closed
container for disposal. Avoid generating dusty conditions.[1][10]

Logical Workflow for Spill Management

The following diagram illustrates the logical workflow for handling a 1-chloroanthraquinone

spill.
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Evacuate Immediate Area

\ 4

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Is the spill large?

Clean up with absorbent material
(e.g., vermiculite, sand)

Contact Emergency Services

Place waste in a sealed,
labeled container

Decontaminate the area

Dispose of waste according
to regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Chloroanthraquinone spill.

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) for the product you are using and consult with your institution's
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environmental health and safety department for any additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 1-
Chloroanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052148#1-chloroanthraquinone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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